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Compound of Interest

Compound Name:
4-(Thiophen-2-yl)oxane-4-

carbaldehyde

CAS No.: 906352-93-0

Cat. No.: B1292507

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation patterns of 4-(Thiophen-2-yl)oxane-4-carbaldehyde (CAS: 906352-93-0). As a

critical quaternary intermediate in the synthesis of spiro-fused heterocycles and bioactive

thiophene derivatives, accurate identification of this scaffold is essential.

We compare its MS performance against its two most common structural analogs: the Phenyl

bioisostere (4-Phenyl-oxane-4-carbaldehyde) and the Unsubstituted parent (Oxane-4-

carbaldehyde). This analysis establishes a self-validating identification protocol based on

unique fragmentation pathways and isotopic signatures.

Structural Context & Bioisosterism
The target molecule features a quaternary carbon at position 4 of a tetrahydropyran (oxane)

ring, substituted with both a formyl group and a thiophene ring.
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Feature Target Molecule
Phenyl Analog
(Alternative 1)

Unsubstituted
Parent (Alternative
2)

Structure 4-(Thiophen-2-yl) 4-Phenyl 4-H

Formula C₁₀H₁₂O₂S C₁₂H₁₄O₂ C₆H₁₀O₂

MW 196.27 Da 190.24 Da 114.14 Da

Key Role
Bioactive scaffold (S-

interaction)

Classic hydrophobic

core
Synthetic precursor

Isotope Tag ³⁴S (4.4% A+2) None (Trace ¹³C) None

Fragmentation Analysis (Mechanism & Pathway)[1]
Primary Fragmentation Logic
The fragmentation of 4-(Thiophen-2-yl)oxane-4-carbaldehyde under Electron Ionization (EI,

70 eV) is driven by the stability of the quaternary center and the aromatic thiophene ring.

Alpha-Cleavage (Dominant): The radical cation located on the carbonyl oxygen induces

homolytic cleavage of the C-C bond between the carbonyl and the quaternary carbon. This

results in the loss of the formyl radical (•CHO, 29 Da) and formation of a stable tertiary

carbocation at m/z 167.

Inductive Cleavage (Thienyl Stability): The thiophene ring stabilizes the positive charge

efficiently. Direct cleavage of the oxane ring often leaves the charge on the thiophene-

containing fragment (m/z 83 or 97).

Ring Disintegration: The oxane ring undergoes retro-Diels-Alder-type fragmentation, typically

losing ethylene (C₂H₄, 28 Da) or formaldehyde (CH₂O, 30 Da).

Visualization of Signaling Pathways
The following diagram illustrates the specific fragmentation tree for the target molecule

compared to the phenyl analog.
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Target: Thienyl-Oxane
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Analog: Phenyl-Oxane
[M]+• m/z 190
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m/z 161
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Thienyl Cation
[C4H3S]+

m/z 83

Ring Collapse

Phenyl Cation
[C6H5]+
m/z 77

Ring Collapse
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Caption: Comparative fragmentation tree showing the divergence between Thienyl (Left, Blue)

and Phenyl (Right, Red) pathways. Note the diagnostic mass shift of +6 Da and the specific

aromatic marker ions (83 vs 77).

Comparative Performance Data
The following table synthesizes theoretical and experimental data to distinguish the target from

its alternatives.
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Parameter
Target: 4-(Thiophen-

2-yl)

Alternative 1: 4-

Phenyl
Differentiation Logic

Molecular Ion (M+) m/z 196 (Weak) m/z 190 (Weak)
Target is +6 Da

higher.

Base Peak (Likely) m/z 167 ([M-CHO]⁺) m/z 161 ([M-CHO]⁺)

Loss of 29 Da is

diagnostic for both;

the m/z 167 peak

confirms the sulfur

moiety.

Aromatic Marker m/z 83 (Thienyl⁺) m/z 77 (Phenyl⁺)

Crucial: m/z 83 is

unique to thiophene.

m/z 77 is a universal

aromatic contaminant.

Isotopic Pattern
4.4% abundance at

M+2 (³⁴S)

<1% abundance at

M+2

The ³⁴S isotope

provides a

"fingerprint"

confirmation of the

thiophene ring.

Secondary Ions
m/z 111 (Thienyl-

CO⁺)
m/z 105 (Benzoyl⁺)

Ar-CO fragments

often appear if the ring

opens before CO loss.

Why This Matters for Drug Development
In medicinal chemistry, replacing a Phenyl ring with a Thiophene (bioisosteric replacement) is a

common strategy to improve metabolic stability or solubility.

False Positive Risk: If using a generic "aromatic" scan, m/z 77 might be absent in the target,

leading to confusion.

Purity Check: The presence of m/z 161 in a sample of the Thienyl target indicates

contamination with the Phenyl analog (a possible byproduct if starting materials were mixed).
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To ensure reproducible data, follow these optimized protocols.

Protocol A: GC-MS Identification (Standard)
Objective: Routine purity analysis and structural confirmation.

Sample Prep: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM). Avoid methanol to

prevent hemiacetal formation.

Inlet: Splitless mode, 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Oven Program:

Start: 60°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Hold: 5 min.

MS Source: Electron Ionization (EI), 70 eV, 230°C.

Scan Range: m/z 40–300.

Self-Validating Check: Look for the m/z 167 peak. If absent, check if the inlet temperature is too

high (thermal degradation of aldehyde) or if the sample has oxidized to the carboxylic acid

(M+16 = m/z 212).

Protocol B: LC-MS (ESI) for Trace Analysis
Objective: Detecting the molecule in biological matrices where thermal degradation is a risk.

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B to 95% B over 8 minutes.

Ionization: ESI Positive Mode.

Target Ion:

Aldehydes ionize poorly in ESI.

Derivatization Step (Recommended): React 50 µL sample with 50 µL 2,4-

Dinitrophenylhydrazine (DNPH) solution before injection.

Detect: The DNPH-hydrazone adduct.

Target Mass (Derivatized): 196 + 180 (DNPH) - 18 (H₂O) = 358 Da [M+H]⁺.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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